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Compound of Interest

Compound Name: tert-Dodecylmercaptan

Cat. No.: B213132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-dodecylmercaptan (TDM), a complex mixture of isomeric thiols with the chemical formula

C12H26S, is a significant industrial chemical primarily utilized as a chain transfer agent in the

manufacturing of polymers such as styrene-butadiene rubber and latex. Its use has grown as a

replacement for chlorinated compounds, which have greater toxicity and environmental

persistence. Understanding the environmental fate and biodegradability of TDM is crucial for

assessing its potential ecological impact and ensuring its safe use. This technical guide

provides a comprehensive overview of the current scientific knowledge on the environmental

distribution, degradation, and ecotoxicity of tert-dodecylmercaptan.

Physicochemical Properties
The environmental transport and partitioning of a chemical are largely governed by its physical

and chemical properties. Tert-dodecylmercaptan is a colorless to pale yellow liquid with a

strong, repulsive odor. It is characterized by low water solubility and high lipophilicity, as

indicated by its high octanol-water partition coefficient (log Kow). These properties suggest a

tendency for TDM to partition from the aqueous phase to organic matter in soil and sediment,

and a potential for bioaccumulation. A summary of its key physicochemical properties is

presented in Table 1.

Table 1: Physicochemical Properties of tert-Dodecylmercaptan
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Property Value Reference(s)

Molecular Formula C12H26S [1]

Molecular Weight 202.40 g/mol [1]

Physical State Liquid

Appearance Colorless to pale yellow

Odor Strong, repulsive

Boiling Point 227-248 °C

Melting Point -7.5 °C [2]

Vapor Pressure 0.02 mmHg (2.67 Pa) at 25 °C [3]

Water Solubility < 1 mg/L at 20-23 °C [1]

Log Kow (Octanol-Water

Partition Coefficient)
> 6.2

Henry's Law Constant
High (Volatilization from water

is an important process)

Environmental Fate
The environmental fate of tert-dodecylmercaptan is influenced by a combination of transport

and degradation processes. Due to its physicochemical properties, TDM released into the

environment is expected to partition to different environmental compartments.
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Figure 1: Environmental partitioning of tert-dodecylmercaptan.

Abiotic Degradation
Hydrolysis: There is a notable lack of experimental data on the hydrolysis of tert-
dodecylmercaptan. Thiols can undergo hydrolysis, although the rates can be slow, especially

for long-chain alkylthiols. General chemical knowledge suggests that the C-S bond in thiols is

relatively stable to hydrolysis under neutral pH conditions.

Photolysis: Similarly, no specific experimental data on the photolysis of tert-
dodecylmercaptan in water, soil, or air were found in the reviewed literature. Alkanethiols do

not absorb light in the solar spectrum (wavelengths > 290 nm) and are therefore not expected

to undergo direct photolysis. However, indirect photolysis through reactions with

photochemically generated reactive species, such as hydroxyl radicals, in the atmosphere is

expected to be a significant degradation pathway for volatilized TDM.

Biodegradation
The primary mechanism for the removal of tert-dodecylmercaptan from the environment is

expected to be biodegradation. However, available data indicate that this process is slow.

Ready Biodegradability: Tert-dodecylmercaptan is not considered to be readily

biodegradable. In a 28-day study following OECD Guideline 301D (Closed Bottle Test) or 301F

(Manometric Respirometry Test), only 10.4% biodegradation was observed. This suggests that
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TDM is persistent in the environment and may not be efficiently removed in conventional

wastewater treatment plants.

Inherent Biodegradability: Data on the inherent biodegradability of tert-dodecylmercaptan
(e.g., following OECD 302 guidelines) were not found. Such studies would provide insight into

its potential for degradation under optimized conditions.

Biodegradation in Soil and Sediment: There is a significant lack of experimental data on the

biodegradation of tert-dodecylmercaptan in soil and sediment. Given its high potential for

partitioning to these compartments, understanding its persistence in soil and sediment is critical

for a complete environmental risk assessment. It is anticipated that the biodegradation rate in

these matrices would be slow.

The following diagram illustrates a generalized workflow for assessing the biodegradability of a

substance like tert-dodecylmercaptan.
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Biodegradability Assessment Workflow
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Figure 2: Generalized workflow for biodegradability testing.

Bioaccumulation
The high log Kow value (>6.2) of tert-dodecylmercaptan suggests a high potential for

bioaccumulation in aquatic organisms. However, a measured Bioconcentration Factor (BCF) is
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not available. The European Union PBT Working Group has noted that TDM meets the

screening criteria for bioaccumulation.

Ecotoxicity
Tert-dodecylmercaptan is classified as very toxic to aquatic life with long-lasting effects.[4] A

summary of available ecotoxicity data is presented in Table 2.

Table 2: Ecotoxicity of tert-Dodecylmercaptan

Organism Test Type Endpoint Value (mg/L) Reference(s)

Fish Acute LC50 (96h)

Data not

consistently

reported,

predicted to be <

0.1 mg/L

Invertebrates
Acute (Daphnia

magna)
EC50 (48h)

Data not

consistently

reported

Invertebrates
Chronic

(Daphnia magna)
NOEC (21-day) 0.0108

Algae Acute
EC50 (72h or

96h)

Data not

consistently

reported

The No Observed Effect Concentration (NOEC) from a chronic study with Daphnia magna is

low, indicating the potential for adverse effects at low environmental concentrations. There is a

need for more robust acute toxicity data for fish and algae to fully characterize the aquatic

hazard of TDM.

Experimental Protocols
Detailed experimental protocols for the specific studies on tert-dodecylmercaptan are not

readily available in the public domain. However, the studies referenced in the risk assessment
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reports were conducted following standardized OECD guidelines.

Ready Biodegradability Test (OECD 301D/F)
Principle: The test substance is incubated in a mineral medium with a mixed population of

microorganisms. Biodegradation is determined by measuring either the consumption of

oxygen (in a closed bottle or respirometer) or the production of carbon dioxide.

Inoculum: Typically activated sludge from a domestic wastewater treatment plant.

Test Duration: 28 days.

Test Conditions: The test is performed in the dark at a constant temperature (e.g., 20 °C).

Pass Level: A substance is considered readily biodegradable if it reaches >60% of its

theoretical oxygen demand (ThOD) or theoretical carbon dioxide production (ThCO2) within

a 10-day window.

Analytical Methods
The analysis of tert-dodecylmercaptan in environmental matrices can be challenging due to

its volatility and complex isomeric nature. A common method involves gas chromatography

coupled with a mass spectrometer (GC-MS).[5] A more specialized and highly sensitive method

utilizes low thermal mass gas chromatography with a dual-plasma sulfur chemiluminescence

detector (LTM-GC-DP-SCD), which is specific for sulfur-containing compounds.[6][7][8]

The following diagram outlines a general workflow for the analysis of tert-dodecylmercaptan
in an environmental sample.
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Analytical Workflow for TDM
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Figure 3: Generalized analytical workflow for tert-dodecylmercaptan.

Conclusion and Data Gaps
Tert-dodecylmercaptan is a chemical with properties that suggest a potential for

environmental persistence and bioaccumulation. It is not readily biodegradable and exhibits

chronic toxicity to aquatic invertebrates at low concentrations.

Significant data gaps remain in the understanding of the environmental fate and effects of

TDM:

Abiotic Degradation: There is a lack of experimental data on the rates of hydrolysis and

photolysis.
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Biodegradation in Soil and Sediment: No experimental data on the biodegradation half-life of

TDM in these crucial environmental compartments are available.

Acute Ecotoxicity: A comprehensive and consistent dataset for acute toxicity to fish,

invertebrates, and algae is needed for a more complete hazard assessment.

Bioaccumulation: A measured bioconcentration factor (BCF) in fish would provide a more

definitive assessment of its bioaccumulation potential than the current estimation based on

log Kow.

Addressing these data gaps through further research is essential for a more comprehensive

and accurate environmental risk assessment of tert-dodecylmercaptan. This will enable the

implementation of appropriate risk management measures to ensure the continued safe use of

this industrially important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Environmental Fate and Biodegradability of tert-
Dodecylmercaptan: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213132#environmental-fate-and-biodegradability-of-
tert-dodecylmercaptan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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